Cas no 13014-18-1 (2,4-Dichlorobenzotrichloride)

• Product Name: 2,4-Dichlorobenzotrichloride
• CAS No: 13014-18-1
• MF: C₇H₃Cl₅
• MW: 264.363717317581
• MDL: MFCD00018818
• CID: 86845
• PubChem ID: 87567106
• Update Time: 2025-06-10

2,4-Dichlorobenzotrichloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-1-(trichloromethyl)benzene
• 1,3-dichloro-4-(trichloromethyl)benzene
• 2,4-dichlorobenzotrichloride
• 2,4-dichlorophenyltrichloromethane
• alpha,alpha,alpha,2,4-pentachlorotoluene
• α,α,α,2,4-Pentachlorotoluene
• 2,4-DCTC
• dichlorobenzotrichloride
• 2,4-Dichlor-1-(trichlormethyl)benzol
• 2,4-dichloro-1-(trichloromethyl)-benzen
• 2,4-DICHLOROBENZOTRICHLORIDE 99+%
• AKOS015889010
• 2,4,alpha,alpha,alpha-Pentachlorotoluene
• EC 235-868-1
• 2,4-Dichlorbenzotrichloride
• 2,4-Dichloro benzotrichloride
• MLS002415690
• UNII-3JE22G4JRY
• Benzene, 2,4-dichloro-1-(trichloromethyl)-
• InChI=1/C7H3Cl5/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3
• 2,4-alpha,alpha,alpha-Pentachlorotoluene
• 2,4,.alpha.,.alpha.,.alpha.-Pentachlorotoluene
• Tox21_200939
• EINECS 235-868-1
• NSC-403840
• NCGC00258493-01
• CHEMBL1560541
• NCGC00091827-02
• A854867
• Toluene,.alpha.,.alpha.,2,4-pentachloro-
• AS-65396
• D0428
• Toluene, .alpha.,.alpha.,.alpha.,2,4-pentachloro-
• NS00009978
• DTXSID3025839
• SMR001370880
• 2,4-Dichloro-1-(trichloromethyl)benzene #
• 3JE22G4JRY
• Toluene, alpha,alpha,alpha,2,4-pentachloro-
• KZSNBJMYJWDVTK-UHFFFAOYSA-N
• MFCD00018818
• 13014-18-1
• HMS3039N04
• E78806
• CAS-13014-18-1
• NSC 403840
• Benzene,4-dichloro-1-(trichloromethyl)-
• W-110309
• SCHEMBL1845000
• .alpha.,.alpha.,.alpha.,2,4-Pentachlorotoluene
• CCRIS 6087
• 2,.alpha.,.alpha.,.alpha.-Pentachlorotoluene
• AI3-02376
• DTXCID605839
• 2,4,A,A,A-PENTACHLOROTOLUENE
• PENTACHLOROTOLUENE, ALPHA,ALPHA,ALPHA,2,4-
• BRN 0514239
• NSC403840
• NCGC00091827-01
• FT-0610047
• Q27257297
• DB-041944
• 2,4-Dichlorobenzotrichloride

• MDL： MFCD00018818
• Inchi： 1S/C7H3Cl5/c8-4-1-2-5(6(9)3-4)7(10,11)12/h1-3H
• InChI Key： KZSNBJMYJWDVTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(Cl)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 261.86800
• Monoisotopic Mass: 261.867739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.5935 (estimate)
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 159°C/20mmHg(lit.)
• Flash Point: > 112 C
• Refractive Index: 1.5939 (estimate)
• PSA: 0.00000
• LogP: 4.82010
• Solubility: Not determined

2,4-Dichlorobenzotrichloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• RTECS：CZ5475020
• Storage Condition：Sealed in dry,2-8°C(BD66757)
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichlorobenzotrichloride

Recent Advances in the Study of 2,4-Dichlorobenzotrichloride (CAS: 13014-18-1) and Its Applications in Chemical and Pharmaceutical Research

2,4-Dichlorobenzotrichloride (CAS: 13014-18-1) is a chlorinated organic compound that has garnered significant attention in chemical and pharmaceutical research due to its versatile applications as an intermediate in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have focused on its synthetic utility, environmental impact, and potential biological activities, making it a compound of interest for both industrial and academic researchers.

One of the key areas of research involves the optimization of synthetic routes for 2,4-Dichlorobenzotrichloride. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method for its production, which significantly reduces the formation of unwanted byproducts and improves yield. This advancement is particularly relevant for large-scale industrial applications, where efficiency and purity are critical.

In the pharmaceutical domain, 2,4-Dichlorobenzotrichloride has been investigated as a precursor for the synthesis of bioactive molecules. A recent paper in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of novel antimicrobial agents. Researchers synthesized a series of derivatives and evaluated their efficacy against drug-resistant bacterial strains, revealing promising activity that warrants further exploration.

Environmental and safety concerns associated with 2,4-Dichlorobenzotrichloride have also been addressed in recent literature. A 2024 study in Environmental Science & Technology examined its degradation pathways and persistence in aquatic systems, providing insights into mitigation strategies for potential ecological risks. These findings are crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, 2,4-Dichlorobenzotrichloride (CAS: 13014-18-1) remains a compound of significant interest due to its broad applicability and ongoing research into its synthetic, pharmaceutical, and environmental aspects. Future studies are expected to further elucidate its potential in drug discovery and green chemistry initiatives.